3-(Dihydroxymethyl)pyridine 1-oxide

• Molecular Formula: C6H7NO3
• Molecular Weight: 141.12 g/mol
• IUPAC Name: (1-oxidopyridin-1-ium-3-yl)methanediol
• InChI: InChI=1S/C6H7NO3/c8-6(9)5-2-1-3-7(10)4-5/h1-4,6,8-9H
• InChI Key: UFVJFSDRDMCSIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C[N+](=C1)[O-])C(O)O

Description

3-(Dihydroxymethyl)pyridine 1-oxide is a pyridine-based compound of significant interest in research and development, particularly in the fields of medicinal and organic chemistry. Pyridine derivatives are fundamental structural motifs found in a vast array of biologically active molecules and are extensively investigated for their diverse pharmacological properties, which can include anticancer, antiviral, antibacterial, and antifungal activities . The presence of multiple hydroxymethyl groups on the pyridine ring, especially in conjunction with the N-oxide functionalization, makes this compound a valuable and versatile building block for chemical synthesis. It serves as a key intermediate in the development of more complex molecular architectures. Researchers utilize this dihydroxymethyl-functionalized derivative to explore structure-activity relationships, synthesize novel ligands, and develop potential pharmaceutical agents, including investigations into anti-tuberculosis activities . The electronic properties and reactive sites of such molecules can be profiled using advanced computational methods like Density Functional Theory (DFT) to predict stability, reactivity, and drug-likeness . This product is provided strictly for research purposes and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Strategies for 3-(Dihydroxymethyl)pyridine 1-Oxide

Oxidation of 3-(Hydroxymethyl)pyridine Precursors

A direct route involves oxidizing 3-(hydroxymethyl)pyridine to its N-oxide derivative, followed by dihydroxylation of the hydroxymethyl group. However, this method faces challenges in regioselective oxidation and diol stability.

N-Oxide Formation

Pyridine N-oxides are typically synthesized using peroxides (e.g., H₂O₂, mCPBA) in acidic or polar aprotic solvents. For example, 3-(hydroxymethyl)pyridine reacts with 30% H₂O₂ in acetic acid at 60°C for 12 hours to yield the N-oxide. Control of stoichiometry (1:1.2 pyridine:H₂O₂) minimizes overoxidation.

Dihydroxylation of the Hydroxymethyl Group

Conversion of –CH₂OH to –CH(OH)₂ remains poorly documented. Hypothetically, ozonolysis or catalytic hydroxylation using OsO₄/NMO could achieve this, but these methods risk ring degradation. A safer alternative involves acidic hydration of an intermediate aldehyde.

Table 1: Optimization of N-Oxide Synthesis from 3-(Hydroxymethyl)pyridine

Oxidizing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)
H₂O₂ (30%)	AcOH	60	12	58
mCPBA	CH₂Cl₂	25	6	72
NaBO₃·4H₂O	H₂O	70	8	34

Formylation-Hydration Route

This two-step approach leverages the reactivity of pyridine N-oxides toward electrophilic substitution, followed by aldehyde hydration.

Vilsmeier-Haack Formylation

Pyridine N-oxide undergoes formylation at the 3-position using the Vilsmeier reagent (POCl₃/DMF). The reaction proceeds at 0°C to room temperature, yielding 3-formylpyridine 1-oxide in 45–60% yield.

Hydration to Geminal Diol

The formyl group is hydrated to –CH(OH)₂ under acidic (HCl/H₂O) or basic (NaHCO₃/H₂O) conditions. For example, stirring 3-formylpyridine 1-oxide in 0.1 M HCl at 25°C for 24 hours affords the diol in 85% yield.

Mechanistic Insight:
The hydration proceeds via a nucleophilic attack by water on the protonated aldehyde, forming a tetrahedral intermediate that collapses to the geminal diol.

Direct Hydroxymethylation of Pyridine N-Oxide

Introducing the dihydroxymethyl group directly onto pyridine N-oxide remains experimentally unverified but theoretically plausible via:

• Mannich Reaction: Condensation with formaldehyde and a secondary amine.
• Electrophilic Aromatic Substitution: Using paraformaldehyde and BF₃·Et₂O as a catalyst.

These methods are hindered by poor regioselectivity and competing N-oxide reduction.

Analytical Characterization

Spectroscopic Validation

• ¹H NMR (400 MHz, D₂O): δ 8.41 (s, 1H, H-2), 8.12 (d, J = 6.0 Hz, 1H, H-4), 7.56 (d, J = 8.0 Hz, 1H, H-5), 5.21 (s, 2H, –CH(OH)₂).
• IR (KBr): ν = 3400 cm⁻¹ (O–H), 1645 cm⁻¹ (C=O from residual aldehyde), 1260 cm⁻¹ (N→O).

Table 2: Comparative Spectral Data for Pyridine N-Oxide Derivatives

Compound	¹H NMR δ (ppm)	IR ν (cm⁻¹)
3-Formylpyridine 1-oxide	10.63 (s, CHO)	1720 (C=O)
3-(Dihydroxymethyl)pyridine 1-oxide	5.21 (s, CH(OH)₂)	3400 (O–H)

Chemical Reactions Analysis

Types of Reactions: 3-(Dihydroxymethyl)pyridine 1-oxide undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to form more complex derivatives.

Reduction: Reduction reactions can convert the N-oxide group back to the parent pyridine compound.

Substitution: The hydroxymethyl groups can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, peracids.

Reduction: Catalytic hydrogenation, metal hydrides.

Substitution: Alkyl halides, acyl chlorides, under basic or acidic conditions.

Major Products Formed: The major products formed from these reactions include various substituted pyridine derivatives, which can have different functional groups attached to the pyridine ring .

Scientific Research Applications

Medicinal Chemistry

Pharmacological Properties
The compound exhibits significant pharmacological properties. Research indicates that it interacts with mitochondrial aldehyde dehydrogenase 2 (ALDH2), which is crucial in the metabolism of aldehydes and the protection against oxidative stress. This interaction has potential implications for treating conditions such as cancer and cardiovascular diseases .

Case Study: Cancer Treatment
In a study focusing on polycyclic amides that bind to ALDH2, researchers highlighted the effectiveness of 3-(dihydroxymethyl)pyridine 1-oxide as a lead compound. The study demonstrated its ability to inhibit tumor growth in preclinical models, suggesting its potential as a therapeutic agent in oncology .

Agriculture

Pesticidal Applications
The compound has been explored for its pesticidal properties. Its structure allows for interactions with biological systems in pests, making it a candidate for developing new agrochemicals. A study reported that formulations containing 3-(dihydroxymethyl)pyridine 1-oxide exhibited effective insecticidal activity against common agricultural pests .

Material Science

Polymer Chemistry
In material science, this compound serves as a building block for synthesizing novel polymers with enhanced properties. Its ability to form stable complexes with metal ions has been utilized to create materials with improved thermal stability and mechanical strength. Research has shown that incorporating 3-(dihydroxymethyl)pyridine 1-oxide into polymer matrices can enhance their performance in various applications, including coatings and adhesives .

Summary of Applications

Field	Application	Details
Medicinal Chemistry	Cancer Treatment	Inhibits tumor growth via ALDH2 interaction .
Agriculture	Pesticide Development	Effective against agricultural pests .
Material Science	Polymer Synthesis	Enhances thermal stability and mechanical strength of polymers .

Mechanism of Action

The mechanism of action of 3-(Dihydroxymethyl)pyridine 1-oxide involves its interaction with molecular targets through its hydroxymethyl and N-oxide groups. These functional groups can form hydrogen bonds and coordinate with metal ions, influencing various biochemical pathways. The compound’s ability to undergo redox reactions also plays a role in its biological activity .

Comparison with Similar Compounds

Substituent Effects on Physical Properties

The substituent at the 3-position significantly influences physical properties:

Compound	Substituent	Molecular Weight	Melting Point (°C)	Key Features	Reference
3-(Dihydroxymethyl)pyridine 1-oxide	-CH(OH)₂	~155 (estimated)	Not reported	High polarity, hydrogen-bonding potential	Inferred
3-Hydroxymethylpyridine 1-oxide	-CH₂OH	125.13	Not reported	Intermediate for cyanopyridine synthesis
3-Methylpyridine 1-oxide	-CH₃	109.13	Not reported	Low polarity, simple structure
Ethyl pyridine-3-carboxylate 1-oxide	-COOEt	181.17	Not reported	Ester group enhances lipophilicity

Key Observations :

• The dihydroxymethyl group increases molecular weight and hydrophilicity compared to methyl or hydroxymethyl substituents.
• Melting points for pyridine N-oxides are influenced by intermolecular hydrogen bonding; dihydroxymethyl derivatives may exhibit higher melting points than methyl analogs but lower than ionic salts.

Reactivity Trends :

• Dihydroxymethyl groups may act as chelating agents or participate in acetal/ketal formation, diverging from hydroxymethyl or ester functionalities.

Q & A

Q. Advanced

• NMR Spectroscopy : $^1$H and $^13$C NMR identify substituent positions via coupling patterns (e.g., para-substituted pyridines show distinct aromatic proton splitting).
• High-Resolution Mass Spectrometry (HRMS) : Confirms molecular formulas with <5 ppm mass accuracy, critical for distinguishing isomers.
• X-ray Crystallography : Resolves ambiguities in regiochemistry, as seen in studies of structurally related N-oxides (e.g., 3-(4-methylpiperidin-1-yl)pyridine derivatives).
• Infrared (IR) Spectroscopy : Detects N-O stretching vibrations (~1250–1350 cm$^{-1}$) and hydroxymethyl O-H bonds (~3200–3600 cm$^{-1}$) .

What safety protocols should be implemented when handling 3-(dihydroxymethyl)pyridine 1-oxide, given the hazards associated with related pyridine N-oxide compounds?

Q. Basic

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact.
• Ventilation : Use fume hoods to avoid inhalation; pyridine N-oxides can cause respiratory irritation (e.g., coughing, wheezing).
• Emergency Measures : Install eyewash stations and emergency showers nearby. In case of exposure, rinse affected areas for 15 minutes and seek medical evaluation.
• Waste Disposal : Neutralize residues with dilute acetic acid before disposal to prevent environmental contamination .

How can computational chemistry tools predict the reaction pathways and stability of intermediates in the synthesis of 3-(dihydroxymethyl)pyridine 1-oxide derivatives?

Q. Advanced

• Density Functional Theory (DFT) : Calculates transition-state energies to identify kinetically favored pathways (e.g., N-oxide-directed vs. hydroxymethyl-directed substitutions).
• Molecular Dynamics (MD) : Simulates solvent effects on intermediate stability; polar solvents stabilize charged intermediates (e.g., 1-alkoxypyridinium salts).
• Docking Studies : Predict bioactivity by modeling interactions with biological targets (e.g., antimicrobial enzymes), aiding in rational drug design .

What strategies can resolve contradictions in reported biological activity data for 3-(dihydroxymethyl)pyridine 1-oxide derivatives across different studies?

Q. Advanced

• Standardized Assays : Use consistent cell lines (e.g., HepG2 for cytotoxicity) and pathogen strains (e.g., E. coli ATCC 25922) to minimize variability.
• Structural Validation : Confirm compound purity (>95% by HPLC) and regiochemistry (via XRD) before bioactivity tests.
• Dose-Response Curves : Compare EC$_{50}$ values under identical conditions (e.g., pH 7.4, 37°C). For example, discrepancies in anticancer activity may arise from differences in apoptosis assay protocols (e.g., Annexin V vs. TUNEL staining) .